3-Chloro-2-methylpyridin-4-amine

• IUPAC Name: 3-chloro-2-methylpyridin-4-amine
• InChI: InChI=1S/C6H7ClN2/c1-4-6(7)5(8)2-3-9-4/h2-3H,1H3,(H2,8,9)
• InChI Key: AGWBEYQZGBQXLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1Cl)N
• Molecular Formula: C6H7ClN2
• DSSTOX Substance ID: DTXSID10540240
• Molecular Weight: 142.58 g/mol
• CAS No.: 97944-40-6

Description

3-Chloro-2-methylpyridin-4-amine is an organic compound with the molecular formula C6H7ClN2 It is a derivative of pyridine, characterized by the presence of a chlorine atom at the third position, a methyl group at the second position, and an amino group at the fourth position on the pyridine ring

Scientific Research Applications

3-Chloro-2-methylpyridin-4-amine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It serves as a building block in the development of drugs targeting specific enzymes or receptors.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties

Safety and Hazards

The safety information for 3-Chloro-2-methylpyridin-4-amine indicates that it is dangerous. Precautionary statements include avoiding breathing dust/fume/gas/mist/vapours/spray, and using personal protective equipment as required.

Mechanism of Action

Target of Action

It’s known that this compound is used in the synthesis of various pharmaceuticals , suggesting that its targets could be diverse depending on the specific drug it’s used to produce.

Mode of Action

The mode of action of 3-Chloro-2-methylpyridin-4-amine is largely dependent on the context of its use. In the context of Suzuki–Miyaura (SM) cross-coupling reactions, it may act as a reagent . SM cross-coupling is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound’s interaction with its targets in this context would involve the formation of new carbon-carbon bonds, contributing to the synthesis of complex organic molecules .

Biochemical Pathways

Given its role in sm cross-coupling reactions, it can be inferred that it plays a part in the synthesis of various organic compounds, potentially affecting multiple biochemical pathways depending on the final product .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific context of its use. In the context of SM cross-coupling reactions, its action results in the formation of new carbon-carbon bonds, contributing to the synthesis of complex organic molecules .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, in the context of SM cross-coupling reactions, the reaction conditions (e.g., temperature, pH, presence of a catalyst) can significantly affect the compound’s reactivity and the overall yield of the reaction .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Chloro-2-methylpyridin-4-amine can be achieved through several methods. One common approach involves the chlorination of 2-methyl-4-aminopyridine using reagents such as phosphorus oxychloride (POCl3) or thionyl chloride (SOCl2) under controlled conditions. Another method includes the cyclization of appropriate precursors, such as 4,4-dimethoxyl-2-butanone and cyanoacetamide, followed by chlorination and reduction steps .

Industrial Production Methods: In industrial settings, the production of this compound often involves large-scale chlorination reactions using efficient and cost-effective chlorinating agents. The reaction conditions are optimized to ensure high yield and purity of the final product. The process typically includes steps such as purification through recrystallization or distillation to obtain the compound in its desired form .

Chemical Reactions Analysis

Types of Reactions: 3-Chloro-2-methylpyridin-4-amine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules

Common Reagents and Conditions:

Substitution Reactions: Reagents like sodium hydroxide (NaOH) or potassium carbonate (K2CO3) in the presence of suitable solvents.

Oxidation and Reduction Reactions: Reagents such as hydrogen peroxide (H2O2) for oxidation and sodium borohydride (NaBH4) for reduction.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions

Major Products Formed:

Comparison with Similar Compounds

• 2-Chloro-3-methylpyridine
• 4-Chloro-2-methylpyridine
• 3-Chloro-4-methylpyridine

Comparison: 3-Chloro-2-methylpyridin-4-amine is unique due to the specific positioning of its functional groups, which imparts distinct chemical reactivity and biological activity.